Cas no 1805472-30-3 (2-(6-Bromo-5-methylpyridin-3-yl)acetonitrile)

• Product Name: 2-(6-Bromo-5-methylpyridin-3-yl)acetonitrile
• CAS No: 1805472-30-3
• MF: C₈H₇BrN₂
• MW: 211.058580636978
• CID: 4901533
• Update Time: 2025-06-11

2-(6-Bromo-5-methylpyridin-3-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-methylpyridine-5-acetonitrile
• 2-(6-Bromo-5-methylpyridin-3-yl)acetonitrile

• Inchi： 1S/C8H7BrN2/c1-6-4-7(2-3-10)5-11-8(6)9/h4-5H,2H2,1H3
• InChI Key： VDGJVDSYZPZIOT-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=C(C=N1)CC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 172
• XLogP3: 1.9
• Topological Polar Surface Area: 36.7

Additional information on 2-(6-Bromo-5-methylpyridin-3-yl)acetonitrile

Introduction to 2-(6-Bromo-5-methylpyridin-3-yl)acetonitrile (CAS No. 1805472-30-3) in Modern Chemical and Pharmaceutical Research

2-(6-Bromo-5-methylpyridin-3-yl)acetonitrile, identified by the chemical identifier CAS No. 1805472-30-3, is a significant intermediate in the field of organic synthesis and pharmaceutical development. This compound, featuring a pyridine core with bromo and methyl substituents, has garnered attention due to its versatile applications in medicinal chemistry and drug discovery. The structural attributes of this molecule make it a valuable building block for designing novel therapeutic agents targeting various biological pathways.

The pyridine ring in 2-(6-Bromo-5-methylpyridin-3-yl)acetonitrile serves as a privileged scaffold in medicinal chemistry, offering multiple sites for functionalization. The presence of a bromo substituent at the 6-position and a methyl group at the 5-position enhances its reactivity, enabling diverse chemical transformations such as cross-coupling reactions, nucleophilic substitutions, and cyclizations. These modifications are crucial for generating complex molecular architectures with tailored pharmacological properties.

In recent years, the demand for heterocyclic compounds like 2-(6-Bromo-5-methylpyridin-3-yl)acetonitrile has surged due to their prevalence in biologically active molecules. The compound’s ability to serve as a precursor for synthesizing small-molecule inhibitors has been exploited in the development of drugs for oncology, neurology, and infectious diseases. For instance, derivatives of this compound have been investigated for their potential in modulating kinase enzymes, which are pivotal in cancer signaling pathways.

One of the most compelling aspects of 2-(6-Bromo-5-methylpyridin-3-yl)acetonitrile is its role in the synthesis of bioactive molecules. Researchers have leveraged its structural framework to develop compounds with enhanced binding affinity to target proteins. A notable example involves its use in creating inhibitors of Janus kinases (JAKs), which play a critical role in inflammatory responses and autoimmune disorders. The bromo and methyl groups provide handles for further derivatization, allowing chemists to optimize potency and selectivity.

The pharmaceutical industry has also explored 2-(6-Bromo-5-methylpyridin-3-yl)acetonitrile as a precursor for antiviral agents. The pyridine core is a common motif in nucleoside analogs and other antiviral drugs. By incorporating this compound into synthetic routes, scientists have been able to generate novel molecules with improved pharmacokinetic profiles. Additionally, its application in developing antimicrobial agents has been documented, highlighting its versatility in addressing emerging infectious challenges.

From a synthetic chemistry perspective, 2-(6-Bromo-5-methylpyridin-3-yl)acetonitrile exemplifies the importance of strategic functionalization. The combination of bromo and methyl groups allows for efficient coupling reactions using palladium-catalyzed cross-coupling techniques such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are instrumental in constructing biaryl systems, which are prevalent in many pharmacologically active compounds. The nitrile group further expands synthetic possibilities by enabling transformations like hydrolysis to carboxylic acids or reduction to amides.

The development of high-throughput screening (HTS) libraries has further underscored the significance of compounds like 2-(6-Bromo-5-methylpyridin-3-yl)acetonitrile. These libraries are essential tools in drug discovery pipelines, allowing researchers to rapidly identify lead compounds with desired biological activity. By incorporating such intermediates into HTS campaigns, pharmaceutical companies can accelerate the identification of novel therapeutic candidates.

Recent advancements in computational chemistry have also enhanced the utility of 2-(6-Bromo-5-methylpyridin-3-yl)acetonitrile. Molecular modeling studies have revealed insights into how structural modifications influence binding interactions with biological targets. This information is critical for designing next-generation drugs with improved efficacy and reduced side effects. Furthermore, machine learning algorithms have been trained on datasets containing this compound to predict its reactivity and potential applications, streamlining drug development efforts.

The agrochemical sector has not been left behind in leveraging the potential of 2-(6-Bromo-5-methylpyridin-3-yl)acetonitrile either. Pyridine-based compounds are widely used as intermediates in synthesizing pesticides and herbicides due to their ability to interact with biological systems at low concentrations. Researchers have adapted synthetic strategies involving this intermediate to develop environmentally friendly agrochemicals that offer effective pest control while minimizing ecological impact.

In conclusion, 2-(6-Bromo-5-methylpyridin-3-yl)acetonitrile (CAS No. 1805472-30-3) represents a cornerstone in modern chemical synthesis and pharmaceutical innovation. Its unique structural features make it an indispensable tool for medicinal chemists seeking to develop novel therapeutics across various disease areas. As research continues to uncover new applications for this compound, its importance is expected to grow even further, driving advancements in both academic research and industrial drug development.